Cas no 113-00-8 (Guanidine)

Guanidine Properties

Names and Identifiers

• Guanidine
• Aminomethanamidine
• amino-amidine
• Aminoformamidine
• Carbamamidine
• Carbamidine
• Guanidin
• guanidino acid
• Imidourea
• Iminourea
• Guanidinebase
• Diaminomethanimine
• Guanidine, free base
• Gu
• EINECS 204-021-8
• GUANIDINE [WHO-DD]
• FT-0626820
• 113-00-8
• Guanidine, Hydrochloride
• AKOS009031425
• GZ6
• GTPL4783
• CHEBI:42820
• GAI
• CHEMBL821
• (NH2)2C=NH
• BDBM50420178
• DB00536
• UNII-JU58VJ6Y3B
• 4-03-00-00148 (Beilstein Handbook Reference)
• C17349
• guanidine
• GUANIDINE [VANDF]
• AB00053583_04
• Epitope ID:140101
• A9B89FF5-2922-47CC-82CE-AC4157B624AE
• Ribavirin Impurity T; Iminourea;Diaminomethanimine;Guanidinebase;Carbamidine
• SBI-0207070.P001
• HSDB 7603
• H2N-C(=NH)-NH2
• NS00013722
• NCIOpen2_007946
• CS-0440981
• Q183309
• BCP26146
• JU58VJ6Y3B
• DTXSID0023117
• GUANIDINE [HSDB]
• GUANIDINE [MI]
• BRN 0506044
• carbamamidine
• carbamidine
• imidourea
• iminourea
• BRD-K76037122-001-02-5
• STL223269
• BRD-K76037122-001-01-7
• +Expand

• MDL： MFCD14707405
• InChIKey： IHNKAUUIYQVFGS-UHFFFAOYSA-N
• Inchi： 1S/CH5N3/c2-1(3)4/h(H5,2,3,4)
• SMILES： C(=N)(N)N

Computed Properties

• Exact Mass: 59.04830
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 59.048347172g/mol
• Heavy Atom Count: 4
• Complexity: 26.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• LogP: 0.33890
• PSA: 75.89000
• Refractive Index: 1.5950 (estimate)
• Boiling Point: 82.3°C (rough estimate)
• Melting Point: ~50°
• Vapor Pressure: 8.7±0.2 mmHg at 25°C
• Flash Point: 34.2±22.6 °C
• Color/Form: Colorless crystal
• Solubility: Very soluble in water and alcohol. It is deliquescent, easily absorbs carbon dioxide from the air, and is strongly alkaline. When heated to 160 ℃, it decomposes into melamine and ammonia.
• pka: pKa ~12.5(at 25℃)
• Density: 1.6000 (rough estimate)